N-(5-isopropyl-4-methoxy-2-methylphenyl)-2,3,4-trimethoxybenzamide

• Molecular Formula: C21H27NO5
• Molecular Weight: 373.4 g/mol
• IUPAC Name: 2,3,4-trimethoxy-N-(4-methoxy-2-methyl-5-propan-2-ylphenyl)benzamide
• InChI: InChI=1S/C21H27NO5/c1-12(2)15-11-16(13(3)10-18(15)25-5)22-21(23)14-8-9-17(24-4)20(27-7)19(14)26-6/h8-12H,1-7H3,(H,22,23)
• InChI Key: RROABLNRPRZPHU-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C(=C1)OC)C(C)C)NC(=O)C2=C(C(=C(C=C2)OC)OC)OC
• Canonical SMILES: CC1=CC(=C(C=C1NC(=O)C2=C(C(=C(C=C2)OC)OC)OC)C(C)C)OC

Description

N-(5-isopropyl-4-methoxy-2-methylphenyl)-2,3,4-trimethoxybenzamide, also known as IBR-2, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of benzamides and has been found to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and analgesic effects. In

Mechanism of Action

The mechanism of action of N-(5-isopropyl-4-methoxy-2-methylphenyl)-2,3,4-trimethoxybenzamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the inflammatory response. Additionally, N-(5-isopropyl-4-methoxy-2-methylphenyl)-2,3,4-trimethoxybenzamide has been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
N-(5-isopropyl-4-methoxy-2-methylphenyl)-2,3,4-trimethoxybenzamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, which are involved in the inflammatory response. Additionally, N-(5-isopropyl-4-methoxy-2-methylphenyl)-2,3,4-trimethoxybenzamide has been found to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase, which protect cells from oxidative damage. N-(5-isopropyl-4-methoxy-2-methylphenyl)-2,3,4-trimethoxybenzamide has also been shown to have analgesic effects, reducing pain in animal models.

Advantages and Limitations for Lab Experiments

N-(5-isopropyl-4-methoxy-2-methylphenyl)-2,3,4-trimethoxybenzamide has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities with high purity. Additionally, it has been extensively studied, which means that there is a wealth of information available on its properties and potential applications. However, there are also some limitations to using N-(5-isopropyl-4-methoxy-2-methylphenyl)-2,3,4-trimethoxybenzamide in lab experiments. For example, it may have limited solubility in certain solvents, which could affect its bioavailability. Additionally, its mechanism of action is not fully understood, which could make it difficult to interpret the results of experiments.

Future Directions

There are several potential future directions for research on N-(5-isopropyl-4-methoxy-2-methylphenyl)-2,3,4-trimethoxybenzamide. One direction is to further explore its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another direction is to investigate its potential applications in the treatment of cancer. Additionally, further research could be done to elucidate its mechanism of action and to optimize its synthesis method to improve its bioavailability and efficacy. Finally, more studies could be done to investigate the potential side effects of N-(5-isopropyl-4-methoxy-2-methylphenyl)-2,3,4-trimethoxybenzamide and to determine its safety profile.

Synthesis Methods

N-(5-isopropyl-4-methoxy-2-methylphenyl)-2,3,4-trimethoxybenzamide can be synthesized using a multistep process that involves the reaction of 4-hydroxy-3-methoxybenzaldehyde with isopropylmagnesium bromide, followed by the reaction with 3,4,5-trimethoxybenzoyl chloride. The resulting product is then treated with methylmagnesium bromide to obtain N-(5-isopropyl-4-methoxy-2-methylphenyl)-2,3,4-trimethoxybenzamide. The synthesis method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

N-(5-isopropyl-4-methoxy-2-methylphenyl)-2,3,4-trimethoxybenzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, antioxidant, and analgesic effects. It has also been shown to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, N-(5-isopropyl-4-methoxy-2-methylphenyl)-2,3,4-trimethoxybenzamide has been found to have potential applications in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.